Cas no 220965-71-9 (N-(2-furylmethyl)-2,4,6-trimethylbenzenesulfonamide)

• Product Name: N-(2-furylmethyl)-2,4,6-trimethylbenzenesulfonamide
• CAS No: 220965-71-9
• MF: C₁₄H₁₇NO₃S
• MW: 279.354682683945
• CID: 3110044
• PubChem ID: 2165152
• Update Time: 2025-04-21

N-(2-furylmethyl)-2,4,6-trimethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-furylmethyl)-2,4,6-trimethylbenzenesulfonamide
• Benzenesulfonamide, N-(2-furanylmethyl)-2,4,6-trimethyl-
• N-(furan-2-ylmethyl)-2,4,6-trimethylbenzenesulfonamide
• AG-205/09327017
• Oprea1_300395
• N-(2-FURYLMETHYL)-2,4,6-TRIMETHYL-1-BENZENESULFONAMIDE
• AKOS001063986
• 220965-71-9
• STK017985
• N-Furan-2-ylmethyl-2,4,6-trimethyl-benzenesulfonamide
• Oprea1_713972
• Z45497835

• Inchi： 1S/C14H17NO3S/c1-10-7-11(2)14(12(3)8-10)19(16,17)15-9-13-5-4-6-18-13/h4-8,15H,9H2,1-3H3
• InChI Key： GXHPTBACAPSPPV-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=CO2)(=O)=O)=C(C)C=C(C)C=C1C

Computed Properties

• Exact Mass: 279.09291458Da
• Monoisotopic Mass: 279.09291458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.7Ų